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Cat. No.: S12863348
Get Quote

Basic Compound Information

The table below summarizes the key identifiers and properties of MC-Gly-Gly-Phe-Gly-(R)-

Cyclopropane-Exatecan.

Property Description

CAS Number 2414254-51-4 [1] [2] [3]

Synonyms SHR-A1811 Drug-linker [2]

Molecular
Formula

C55H60FN9O13 [1] [2] [3]

Molecular
Weight

1074.12 g/mol [1] [2] [3]

Biological
Activity

Agent-linker conjugate for ADCs; incorporates Exatecan, a DNA Topoisomerase I

inhibitor (IC50 = 2.2 μM) [1] [2] [3]

Appearance Solid powder (white to light yellow) [2] [4] [5]
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Storage & Handling FAQs

1. What are the recommended long-term storage conditions? For long-term stability, store the product as

a powder at -20°C, where it can remain stable for up to 3 years [1] [4] [5]. Some suppliers also indicate that

storage in a refrigerator at 2-8°C is acceptable [3]. The product should be kept in a sealed container,

protected from light and moisture [4] [5].

2. How should I store stock solutions, and what is their stability? Once dissolved, the stock solution has

different stability periods depending on the temperature [2] [4] [5]:

-80°C: Up to 6 months.

-20°C: Up to 1 month.

It is crucial to use sealed storage away from moisture and light. To maximize product life, it is strongly

recommended to prepare aliquots to avoid repeated freeze-thaw cycles [2].

3. What solvent should I use to prepare a stock solution? DMSO is the recommended solvent for

preparing stock solutions [2]. The solubility in DMSO is approximately 100 mg/mL (93.10 mM) [2]. Note

that the solution may require brief ultrasonic treatment to fully dissolve the compound [2].

4. What are common experimental issues and their solutions?

Problem: Precipitation in aqueous buffers. This conjugate has low aqueous solubility [4] [5]. For in
vitro or in vivo experiments, you must use a working solution formulated in a co-solvent system [2] [4]

[5].
Problem: Loss of product activity. This can result from improper storage, exposure to moisture, or

using an old, degraded stock solution. Always follow the recommended storage protocols and use
freshly prepared solutions for critical experiments [4] [5].

Problem: Inconsistent experimental results. Using a stock solution that has undergone multiple
freeze-thaw cycles can lead to degradation and variable results. Using small, single-use aliquots is

the best practice [2].

Experimental Protocols

Protocol 1: Preparing a 10 mM DMSO Stock Solution
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Calculate the mass of compound needed. For example, to make 1 mL of a 10 mM solution, you would

need 10.74 mg (Molecular Weight: 1074.12 g/mol).
Weigh out the required amount of MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan.

Transfer the compound into an appropriate vial.
Add the calculated volume of anhydrous DMSO to achieve a final concentration of 10 mM. For 10.74

mg, you would add 1 mL of DMSO.
Gently vortex or sonicate the mixture briefly until the solid is completely dissolved.

Immediately aliquot the solution into smaller, single-use vials.
Label the vials with the date, concentration, and passage number.

Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month [2].

Protocol 2: Preparing an In Vivo Injection Formulation The following workflow outlines the process for

preparing a typical in vivo working solution using a co-solvent system, based on common methods from the

search results [2] [4] [5].

Start: Prepare DMSO Stock Solution
(25 mg/mL)

Step 1: Add 100 µL Stock to 400 µL PEG300

Step 2: Add 50 µL Tween 80

Step 3: Add 450 µL Saline
(Final Volume: 1 mL)

Result: Clear 2.5 mg/mL
Working Solution

Note: Use freshly prepared
solution for in vivo studies
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Click to download full resolution via product page

The table below summarizes two common formulations for preparing in vivo working solutions [2] [4] [5].

Component Formulation 1 Formulation 2

DMSO Stock 100 µL 100 µL

PEG300 400 µL -

Tween 80 50 µL -

Saline (0.9% NaCl) 450 µL -

Corn Oil - 900 µL

Final Concentration 2.5 mg/mL (example) 2.5 mg/mL (example)

Appearance Clear solution Clear solution

Critical Precautions

Research Use Only: This product is strictly for research purposes and is not for human
consumption [1] [2].
DMSO Caution: Anhydrous DMSO is hygroscopic (absorbs water from the air). Use a newly opened

container whenever possible to prevent water contamination, which can affect the solubility and
stability of the compound [2].

In Vivo Formulation: For animal studies, it is recommended to use the working solution on the same
day it is prepared for optimal results [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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